Cas no 2172480-28-1 (3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal
• CAS No: 2172480-28-1
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5993287
• PubChem ID: 165572331
• Update Time: 2025-10-28

3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal
• EN300-1619443
• 2172480-28-1

• Inchi： 1S/C9H14N2OS/c1-4-7-10-11-8(13-7)5-9(2,3)6-12/h6H,4-5H2,1-3H3
• InChI Key： PGCBPVZSEVUOAI-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1CC(C=O)(C)C

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.1Ų

Additional information on 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal

Introduction to 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal (CAS No. 2172480-28-1)

3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal, with the CAS number 2172480-28-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal is C₁₀H₁₄N₂O₂S, and it has a molecular weight of approximately 230.30 g/mol. The compound features a thiadiazole ring system fused with an aldehyde functional group and substituted with ethyl and dimethyl groups. This unique combination of functional groups imparts specific chemical properties and reactivity patterns that make it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal has shown promise as a lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the aldehyde group plays a crucial role in binding to the active site of the enzyme, thereby disrupting its function.

Beyond its pharmaceutical applications, 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal has also been explored for its potential in materials science. The thiadiazole ring system is known for its excellent thermal stability and resistance to degradation under harsh conditions. This makes the compound suitable for use in the synthesis of advanced materials such as polymers and coatings. A 2020 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly enhanced their mechanical properties and thermal stability.

The synthesis of 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 5-ethylthiadiazole with an appropriate aldehyde followed by further functional group modifications to introduce the dimethyl substituents. The synthetic process is well-documented in the literature and can be optimized for large-scale production using modern chemical engineering techniques.

In terms of safety and handling, it is important to note that while 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is advisable to store the compound in a cool, dry place away from incompatible substances.

The future prospects for 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. In the pharmaceutical industry, efforts are underway to optimize its structure for improved drug efficacy and reduced side effects. In materials science, there is growing interest in developing novel materials with enhanced properties using this compound as a building block.

In conclusion, 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylpropanal (CAS No. 2172480-28-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials.